6-(2-Phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H8N4S
• Molecular Weight: 228.28 g/mol
• IUPAC Name: 6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H8N4S/c1-2-4-9(5-3-1)6-7-10-14-15-8-12-13-11(15)16-10/h1-8H/b7-6+
• InChI Key: SOIGPUYMCCVGOJ-VOTSOKGWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NN3C=NN=C3S2
• SMILES: C1=CC=C(C=C1)C=CC2=NN3C=NN=C3S2

Description

6-(2-Phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has gained significant attention from researchers due to its diverse range of biological activities. This compound is a member of the triazolo-thiadiazole family and possesses a unique chemical structure that makes it an attractive target for drug discovery.

Mechanism of Action

The exact mechanism of action of 6-(2-Phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological effects through various pathways, including inhibition of enzymes, modulation of signaling pathways, and interaction with cellular receptors.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-Phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits a range of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to possess anti-microbial and anti-viral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(2-Phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse range of biological activities. This compound can be used to study various biological processes and pathways, making it a valuable tool for drug discovery and development. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 6-(2-Phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential as a neuroprotective agent. Further studies are needed to fully understand its mechanism of action and its potential for treating neurodegenerative diseases. Another area of interest is its anti-viral activity, which may have implications for the treatment of viral infections. Additionally, researchers may investigate the potential of this compound as a lead compound for drug discovery.

Synthesis Methods

The synthesis of 6-(2-Phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through various methods. One of the most common methods involves the reaction of 2-(phenylvinyl)hydrazinecarbothioamide with 2-cyano-3-(2-phenylvinyl)-1,2,4-triazole in the presence of a base. This reaction leads to the formation of the target compound in good yields.

Scientific Research Applications

6-(2-Phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, anti-microbial, and anti-viral activities. Researchers have also investigated its potential as a neuroprotective agent, as it has been shown to possess antioxidant properties.